Cas no 338955-64-9 (4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine
• CAS No: 338955-64-9
• MF: C₁₂H₁₀Cl₂N₂OS₂
• MW: 333.256597995758
• CID: 5704526
• PubChem ID: 1479180
• Update Time: 2025-10-29

4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 338955-64-9
• 4-[(3,4-dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine
• AKOS005094862
• 5J-513S
• 4-(3,4-dichlorophenyl)sulfanyl-5-methoxy-2-methylsulfanylpyrimidine
• Pyrimidine, 4-[(3,4-dichlorophenyl)thio]-5-methoxy-2-(methylthio)-
• 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C12H10Cl2N2OS2/c1-17-10-6-15-12(18-2)16-11(10)19-7-3-4-8(13)9(14)5-7/h3-6H,1-2H3
• InChI Key： UXGRKFNCVHUPGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC1C(=CN=C(N=1)SC)OC)Cl

Computed Properties

• Exact Mass: 331.9611607g/mol
• Monoisotopic Mass: 331.9611607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 85.6Ų

Additional information on 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine

Comprehensive Overview of 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine (CAS No. 338955-64-9)

4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine, with the CAS number 338955-64-9, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a dichlorophenylsulfanyl moiety with a methoxy and methylsulfanyl group, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in pyrimidine derivatives like 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine stems from their broad biological activity. Recent studies highlight its role in modulating enzyme pathways, which aligns with the current focus on targeted therapies and precision medicine. As the demand for novel small-molecule drugs rises, this compound's structural flexibility positions it as a promising candidate for further investigation.

In agrochemical applications, CAS 338955-64-9 has shown potential as a key intermediate for crop protection agents. With the global push toward sustainable agriculture, researchers are evaluating its efficacy in combating resistant pests and pathogens. Its sulfur-containing groups contribute to its bioactivity, making it a subject of interest for developing next-generation pesticides and herbicides.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions are critical for industrial scalability. Innovations in green chemistry have spurred the development of eco-friendly synthesis routes for 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine, addressing concerns about environmental impact. This aligns with the broader trend of sustainable chemical manufacturing.

Analytical characterization of CAS 338955-64-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research and industrial use. Quality control is paramount, given the compound's applications in high-value sectors like pharmaceuticals and agrochemicals.

Looking ahead, the exploration of 4-[(3,4-Dichlorophenyl)sulfanyl]-5-methoxy-2-(methylsulfanyl)pyrimidine is expected to expand, driven by its multifaceted utility. Whether in drug development or crop science, this compound exemplifies the intersection of chemistry and innovation, offering solutions to some of today's most pressing challenges.